Cas no 2138158-25-3 (Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate)

• Product Name: Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate
• CAS No: 2138158-25-3
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 6422689
• PubChem ID: 165456923
• Update Time: 2025-05-20

Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-704518
• methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate
• 2138158-25-3
• Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate

• Inchi： 1S/C15H26O3/c1-13(2)8-14(3,4)10-15(9-13,11-7-18-11)6-12(16)17-5/h11H,6-10H2,1-5H3
• InChI Key： PPXMGUFDPBXFJH-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OC)CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 254.18819469g/mol
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate

Comprehensive Overview of Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138158-25-3)

The compound Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138158-25-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a tetramethylcyclohexyl backbone and an oxirane (epoxide) functional group, which contribute to its reactivity and potential applications in synthetic chemistry. This ester derivative is gaining attention in research due to its versatility as a building block for pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for epoxide-containing compounds like Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate has surged, driven by their role in ring-opening reactions and polymer synthesis. Researchers are particularly interested in its stereoselective properties, which are critical for designing chiral intermediates in drug development. The compound’s CAS No. 2138158-25-3 is frequently searched in scientific databases, reflecting its growing relevance in organic and medicinal chemistry.

From an industrial perspective, this compound aligns with the trend toward sustainable chemistry and green synthesis. Its structural motifs, such as the cyclohexyl acetate moiety, are compatible with biocatalytic processes, reducing reliance on harsh reagents. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, underscoring its practical utility in lab-scale and large-scale production.

Another hot topic linked to Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate is its potential in high-performance materials. The oxirane group enables cross-linking reactions, making it valuable for coatings, adhesives, and composites. Searches for epoxy-based modifiers or thermoset resins often intersect with discussions about this compound, highlighting its interdisciplinary appeal.

Analytical characterization of CAS No. 2138158-25-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a recurring concern among purchasers and researchers. FAQs about its storage recommendations (e.g., inert atmosphere, low temperature) and handling precautions also dominate online forums, emphasizing the need for accurate technical data.

In summary, Methyl 2-[3,3,5,5-tetramethyl-1-(oxiran-2-yl)cyclohexyl]acetate represents a convergence of innovation and practicality. Its CAS No. 2138158-25-3 serves as a gateway to exploring advanced applications in synthesis and material science, while its alignment with green chemistry principles ensures long-term relevance. As interest grows, so does the need for detailed studies on its mechanistic pathways and industrial scalability—topics poised to shape future research.